4-benzyl-3-ethyl-1-[(1-methyl-1H-indol-2-yl)carbonyl]-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-(1-methylindole-2-carbonyl)-1,4-diazepan-5-one
• InChI: InChI=1S/C24H27N3O2/c1-3-20-17-26(14-13-23(28)27(20)16-18-9-5-4-6-10-18)24(29)22-15-19-11-7-8-12-21(19)25(22)2/h4-12,15,20H,3,13-14,16-17H2,1-2H3
• InChI Key: BHTHFIZUVSAQJY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)C3=CC4=CC=CC=C4N3C
• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol

Description

4-benzyl-3-ethyl-1-[(1-methyl-1H-indol-2-yl)carbonyl]-1,4-diazepan-5-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a diazepine derivative that has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 4-benzyl-3-ethyl-1-[(1-methyl-1H-indol-2-yl)carbonyl]-1,4-diazepan-5-one involves its interaction with the GABA-A receptor, which is a ligand-gated ion channel that mediates the inhibitory effects of the neurotransmitter gamma-aminobutyric acid (GABA). This compound binds to the benzodiazepine site on the GABA-A receptor and enhances the inhibitory effects of GABA, leading to its anxiolytic and sedative effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-benzyl-3-ethyl-1-[(1-methyl-1H-indol-2-yl)carbonyl]-1,4-diazepan-5-one have been studied extensively. This compound has been shown to have anxiolytic and sedative effects, which are mediated by its interaction with the GABA-A receptor. It has also been shown to have anticonvulsant effects and has been studied for its potential use in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

The advantages of using 4-benzyl-3-ethyl-1-[(1-methyl-1H-indol-2-yl)carbonyl]-1,4-diazepan-5-one in laboratory experiments include its well-studied mechanism of action, its anxiolytic and sedative effects, and its potential use in the treatment of various neurological disorders. However, the limitations of using this compound in laboratory experiments include its potential side effects and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 4-benzyl-3-ethyl-1-[(1-methyl-1H-indol-2-yl)carbonyl]-1,4-diazepan-5-one. One potential direction is the further study of its mechanism of action and its potential use in the treatment of various neurological disorders. Another potential direction is the development of new synthetic methods for this compound that may lead to improved yields and purity. Additionally, the potential use of this compound in combination with other drugs for the treatment of various neurological disorders should be explored.

Synthesis Methods

The synthesis of 4-benzyl-3-ethyl-1-[(1-methyl-1H-indol-2-yl)carbonyl]-1,4-diazepan-5-one has been achieved through various methods. One of the most common methods involves the reaction of 1-methyl-1H-indole-2-carboxylic acid with benzylamine and ethyl chloroformate in the presence of a base such as triethylamine. This reaction produces the intermediate compound, which is then reacted with diazepam to yield the final product.

Scientific Research Applications

4-benzyl-3-ethyl-1-[(1-methyl-1H-indol-2-yl)carbonyl]-1,4-diazepan-5-one has been studied extensively for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of neuroscience, where it has been shown to have anxiolytic and sedative effects. This compound has also been studied for its potential use in the treatment of various neurological disorders such as epilepsy and anxiety disorders.